Cas no 102910-26-9 (N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE)

• Product Name: N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE
• CAS No: 102910-26-9
• MF: C₂₇H₄₇N₅O₇S
• MW: 585.75638
• CID: 824121
• PubChem ID: 46783662
• Update Time: 2024-11-04

N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE Chemical and Physical Properties

Names and Identifiers

• N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE
• (2S)-6-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• A-boclys-OH
• Biotin-cap-
• Biotin-cap-α-boclys-OH
• BIOTIN-CAP-A-BOCLYS-OH
• BIO-LYS(BIOINAMIDOCAPROYL)-OH
• Bio-Lys(bioinamidocaproyl)-OH, Biotin-cap-α-boclys-OH
• Bio-Lys(bioinamidocaproyl)-OH, Biotin-cap-a-boclys-OH
• N2-tert-Butoxycarbonyl-N6-(biotinamido-6-N-caproylamido)lysine
• N2-[(1,1-DiMethylethoxy)carbonyl]-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]iMidazol-4-yl]-1-oxopentyl]aMino]-1-oxohexyl]-L-lysine
• 102910-26-9
• N~2~-(tert-Butoxycarbonyl)-N~6~-[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]-L-lysine
• J-000830
• DTXSID90676258
• AKOS030254265

• Inchi： InChI=1S/C27H47N5O7S/c1-27(2,3)39-26(38)31-18(24(35)36)11-8-10-16-29-21(33)13-5-4-9-15-28-22(34)14-7-6-12-20-23-19(17-40-20)30-25(37)32-23/h18-20,23H,4-17H2,1-3H3,(H,28,34)(H,29,33)(H,31,38)(H,35,36)(H2,30,32,37)/t18-,19-,20-,23-/m0/s1CopyCopied
• InChI Key： KGVVXUNDDIZWEL-UHFFFAOYSA-NCopyCopied
• SMILES： CC(C)(C)OC(=O)N[C@@H](CCCCNC(=O)CCCCCNC(=O)CCCC[C@H]1[C@@H]2[C@H](CS1)NC(=O)N2)C(=O)OCopyCopied

Computed Properties

• Exact Mass: 585.32000
• Monoisotopic Mass: 585.31962003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 20
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 200Ų

Experimental Properties

• Color/Form: NA
• Density: 1.176±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 95-98°C
• Boiling Point: 927.0±65.0 °C at 760 mmHg
• Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
• PSA: 214.22000
• LogP: 4.50700

N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃